Cas no 2150814-64-3 (2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.4octan-5-ylacetic acid)

• Product Name: 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.4octan-5-ylacetic acid
• CAS No: 2150814-64-3
• MF: C₂₅H₂₇NO₄
• MW: 405.48618721962
• CID: 6015180
• PubChem ID: 165700061
• Update Time: 2025-07-15

2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.4octan-5-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.4octan-5-ylacetic acid
• 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.4]octan-5-yl]acetic acid
• 2150814-64-3
• EN300-1287034

• Inchi： 1S/C25H27NO4/c27-22(28)15-25(14-6-13-24(25)11-5-12-24)26-23(29)30-16-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,21H,5-6,11-16H2,(H,26,29)(H,27,28)
• InChI Key： OUVMPAMCCJDCMV-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(=O)O)CCCC21CCC2)=O

Computed Properties

• Exact Mass: 405.19400834g/mol
• Monoisotopic Mass: 405.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.4octan-5-ylacetic acid

Comprehensive Overview of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.4octan-5-ylacetic acid (CAS No. 2150814-64-3)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.4octan-5-ylacetic acid (CAS No. 2150814-64-3) has emerged as a compound of significant interest. This molecule, characterized by its unique spirocyclic structure and Fmoc-protected amino group, is widely utilized in peptide synthesis and drug discovery. Its CAS No. 2150814-64-3 serves as a critical identifier for researchers seeking high-purity reagents for advanced applications.

The compound’s spiro3.4octane core contributes to its structural rigidity, making it a valuable scaffold for designing novel bioactive molecules. Recent studies highlight its potential in targeting GPCRs (G-protein-coupled receptors), a hot topic in drug development due to their role in diseases like diabetes and neurodegenerative disorders. Researchers frequently search for "Fmoc-amino acid derivatives" or "spirocyclic compounds in drug design," reflecting the growing demand for innovative building blocks like this molecule.

One of the standout features of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.4octan-5-ylacetic acid is its compatibility with solid-phase peptide synthesis (SPPS). The Fmoc group ensures selective deprotection, a technique pivotal for creating complex peptides with applications in cancer therapeutics and immunology. This aligns with trending searches such as "peptide therapeutics 2024" and "Fmoc chemistry advancements," underscoring its relevance in cutting-edge research.

From a synthetic chemistry perspective, the compound’s acetic acid moiety offers versatility for further functionalization, enabling conjugation with other pharmacophores. This adaptability is crucial for developing PROTACs (proteolysis-targeting chimeras), a breakthrough technology in targeted protein degradation. Queries like "spirocyclic PROTACs" and "Fmoc-amino acid linkers" demonstrate the intersection of this compound with high-impact research areas.

Quality control and analytical characterization of CAS No. 2150814-64-3 are paramount, with techniques like HPLC and mass spectrometry ensuring batch consistency. The pharmaceutical industry’s focus on "impurity profiling" and "QC for peptide intermediates" reflects the stringent standards applied to such compounds. Additionally, its stability under various pH conditions makes it suitable for formulation studies, another trending topic in drug delivery optimization.

Environmental and safety considerations are also integral to discussions about 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.4octan-5-ylacetic acid. While not classified as hazardous, proper handling protocols are emphasized in labs, aligning with global searches for "green chemistry in peptide synthesis." The compound’s role in bioconjugation further ties it to sustainable practices, as researchers explore eco-friendly crosslinking strategies.

In summary, 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.4octan-5-ylacetic acid (CAS No. 2150814-64-3) represents a fusion of structural ingenuity and practical utility, addressing key challenges in modern chemistry. Its applications span from peptide therapeutics to targeted drug delivery, resonating with both academic and industrial research priorities. As the scientific community continues to explore its potential, this compound remains a cornerstone in the quest for next-generation pharmaceuticals.